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methylpyrazine

Cat. No.: B112963

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Amino-3-bromo-5-methylpyrazine, a heterocyclic compound of interest in
medicinal chemistry and organic synthesis. This document collates available data on its
molecular structure, physicochemical properties, synthesis, and reactivity. While the compound
is noted for its potential as a scaffold in drug discovery, particularly in the development of
antimicrobial and anti-inflammatory agents, specific biological activity data and defined
mechanisms of action remain areas for further investigation. This guide aims to serve as a
foundational resource for researchers exploring the applications of this versatile pyrazine
derivative.

Chemical and Physical Properties

2-Amino-3-bromo-5-methylpyrazine (CAS No: 74290-65-6) is a substituted pyrazine with the
molecular formula CsHeBrNs.[1][2][3][4] Its structure features a pyrazine ring with an amino
group at the 2-position, a bromine atom at the 3-position, and a methyl group at the 5-position.
[2] This arrangement of functional groups imparts a unique reactivity profile, making it a
valuable intermediate in the synthesis of more complex molecules.[2]

Table 1: Physicochemical Properties of 2-Amino-3-bromo-5-methylpyrazine
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Property Value Source(s)
Molecular Formula CsHeBrNs [1112113114]
Molecular Weight 188.03 g/mol [1112]14]
CAS Number 74290-65-6 [11[2][3][4]
Appearance Yellow solid [3]

Melting Point 56-57 °C [5]

Boiling Point ~275.0 °C (Predicted) [5]

Density ~1.699 g/cm?3 (Predicted) [5]

pKa 2.65 £ 0.10 (Predicted) [5]

Soluble in polar organic
Solubility solvents like dichloromethane [1]
(DCM).

Spectroscopic Data

The structural characterization of 2-Amino-3-bromo-5-methylpyrazine is supported by
various spectroscopic techniques.

Table 2: Spectroscopic Data for 2-Amino-3-bromo-5-methylpyrazine
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Technique Data Source(s)

(400 MHz, CDCI3) 8 (ppm):
1H NMR 7.83 (s, 1H), 4.93 (s, 2H), 2.41  [3]
(s, 3H)

(ESI, positive ion mode) m/z:
Mass Spectrometry 190.2 [M+H]* [3]
_ +

13C NMR Data not available in the
searched literature.

Data not available in the
FT-IR _
searched literature.

Synthesis and Reactivity
Synthesis

A common and efficient method for the synthesis of 2-Amino-3-bromo-5-methylpyrazine is
the bromination of 5-methylpyrazin-2-amine.[2][3]

Experimental Protocol: Bromination of 5-Methylpyrazin-2-amine[3]
e Reactants:
o 5-Methylpyrazin-2-amine (1.0 eq)
o Bromine (1.2 eq)
o Pyridine (1.2 eq)
o Dichloromethane (DCM)
e Procedure:
o Dissolve 5-methylpyrazin-2-amine and pyridine in dichloromethane.

o Slowly add bromine to the solution.
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[e]

Stir the reaction mixture overnight at room temperature.

o

Upon completion, add water to the mixture and separate the organic layer.

[¢]

Wash the organic layer with saturated brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under vacuum to yield 2-Amino-3-bromo-5-methylpyrazine as a

[¢]

yellow solid.

 Yield: Up to 88%
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Inflammatory Stimulus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b112963?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Observed-and-calculated-IR-spectrum-of-2-amino-5-bromo-4-methylpyridine-a-Observed-b_fig2_294088541
https://www.evitachem.com/product/evt-339600
https://www.chemicalbook.com/synthesis/2-amino-3-bromo-5-methylpyrazine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/9899043
https://pubchem.ncbi.nlm.nih.gov/compound/9899043
https://www.benchchem.com/pdf/Spectroscopic_Analysis_of_2_Amino_5_bromo_4_methylpyridine_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b112963#2-amino-3-bromo-5-methylpyrazine-chemical-properties
https://www.benchchem.com/product/b112963#2-amino-3-bromo-5-methylpyrazine-chemical-properties
https://www.benchchem.com/product/b112963#2-amino-3-bromo-5-methylpyrazine-chemical-properties
https://www.benchchem.com/product/b112963#2-amino-3-bromo-5-methylpyrazine-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112963?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

